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Compound of Interest

Compound Name: Fmoc-Lys(Boc)-OH

Cat. No.: B557020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Nα-Fmoc-Nε-Boc-L-lysine (Fmoc-Lys(Boc)-
OH), a cornerstone building block in modern solid-phase peptide synthesis (SPPS). We will

delve into its fundamental properties, detailed experimental protocols for its use, and its

application in the synthesis of bioactive peptides, such as those containing the renowned

Arginine-Glycine-Aspartic acid (RGD) cell adhesion motif.

Introduction to Fmoc-Lys(Boc)-OH
Fmoc-Lys(Boc)-OH is a derivative of the amino acid L-lysine, strategically modified with two

orthogonal protecting groups: the base-labile fluorenylmethyloxycarbonyl (Fmoc) group at the

α-amino position and the acid-labile tert-butyloxycarbonyl (Boc) group on the ε-amino group of

the side chain. This orthogonal protection scheme is the lynchpin of Fmoc-based SPPS,

allowing for the selective deprotection of the α-amino group for peptide chain elongation

without compromising the integrity of the side chain, which remains protected until the final

acid-mediated cleavage step.

The lysine side chain, with its primary amine, is a frequent site for post-translational

modifications and the attachment of various moieties such as fluorophores, biotin, or

polyethylene glycol (PEG). The Boc group provides robust protection for this reactive amine

throughout the synthesis, preventing unwanted side reactions.
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The chemical structure of Fmoc-Lys(Boc)-OH is presented below:

Figure 1: Chemical Structure of Fmoc-Lys(Boc)-OH
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A simplified representation of Fmoc-Lys(Boc)-OH.

A summary of the key physicochemical properties of Fmoc-Lys(Boc)-OH is provided in Table

1.

Property Value

CAS Number 71989-26-9

Molecular Formula C₂₆H₃₂N₂O₆

Molecular Weight 468.54 g/mol

Appearance White to off-white powder

Melting Point 130-135 °C (decomposes)

Solubility
Soluble in DMF, DMSO, DCM, Chloroform, Ethyl

Acetate, Acetone. Slightly soluble in water.

The Role of Fmoc-Lys(Boc)-OH in Solid-Phase
Peptide Synthesis (SPPS)
SPPS is a cyclical process that enables the stepwise addition of amino acids to a growing

peptide chain that is covalently attached to an insoluble resin support. The use of Fmoc-
Lys(Boc)-OH is integral to the synthesis of lysine-containing peptides via the Fmoc/tBu

strategy.

The general workflow for a single coupling cycle in Fmoc SPPS is depicted below.
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To cite this document: BenchChem. [An In-depth Technical Guide to Fmoc-Lys(Boc)-OH in
Peptide Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557020#fmoc-lys-boc-oh-for-beginners-in-peptide-
chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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